mGluR2 antagonist 1

• IUPAC Name: 7-[(2,5-dioxopyrrolidin-1-yl)methyl]-4-(4-fluorophenyl)quinoline-2-carboxamide
• InChI: InChI=1S/C21H16FN3O3/c22-14-4-2-13(3-5-14)16-10-18(21(23)28)24-17-9-12(1-6-15(16)17)11-25-19(26)7-8-20(25)27/h1-6,9-10H,7-8,11H2,(H2,23,28)
• InChI Key: XSTBUOHORFUCIB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC2=CC3=C(C=C2)C(=CC(=N3)C(=O)N)C4=CC=C(C=C4)F
• Molecular Formula: C21H16FN3O3
• Molecular Weight: 377.4 g/mol

Description

mGluR2 antagonist 1 is a potent and selective negative allosteric modulator targeting the metabotropic glutamate receptor 2 (mGluR2). This compound exhibits high oral bioavailability and excellent brain permeability, making it a valuable tool in neuroscience research . It has an IC50 value of 9 nanomolar, indicating its strong affinity for mGluR2 .

Scientific Research Applications

mGluR2 antagonist 1 has a wide range of scientific research applications:

Neuroscience: It is used to study the role of mGluR2 in synaptic transmission and neuroplasticity.

Psychiatry: Research on this compound has shown potential in developing treatments for depression and anxiety disorders.

Virology: It has been investigated for its role in mediating the internalization of viruses such as rabies virus and SARS-CoV-2.

Pharmacology: The compound is used to explore the pharmacokinetics and pharmacodynamics of mGluR2 modulation.

Mechanism of Action

MGluR2 antagonist 1 functions as an autoreceptor for glutamate. Upon activation, it inhibits the emptying of vesicular contents at the presynaptic terminal of glutamatergic neurons. It has been suggested that an increase in glutamate concentration and the subsequent increase in AMPA receptor activity play crucial roles in the rapid antidepressant action of mGluR2/3 antagonists.

Future Directions

MGluR2/3 receptor antagonists, including mGluR2 antagonist 1, have shown robust antidepressant benefits with fewer side-effects in both preclinical and clinical studies. Despite some discouraging results for an mGlu2/3 receptor antagonist in patients with major depressive disorder, clinical trials of two mGlu2/3 receptor antagonists are presently ongoing. This suggests that mGluR2/3 receptors still hold promise for the development of safer and more efficacious antidepressants.

Preparation Methods

The synthesis of mGluR2 antagonist 1 involves multiple steps, typically starting with the preparation of key intermediates. The synthetic route includes the formation of a core structure followed by functional group modifications to achieve the desired antagonist properties. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to maximize yield and purity . Industrial production methods may involve scaling up these laboratory procedures while ensuring consistency and compliance with regulatory standards.

Chemical Reactions Analysis

mGluR2 antagonist 1 undergoes various chemical reactions, including:

Oxidation: This reaction can modify the functional groups on the compound, potentially altering its activity.

Reduction: Reduction reactions can be used to convert certain functional groups to more reactive forms.

Substitution: Common reagents for substitution reactions include halogens and nucleophiles, leading to the formation of different derivatives.

Hydrolysis: This reaction can break down the compound into smaller fragments under acidic or basic conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Comparison with Similar Compounds

mGluR2 antagonist 1 is unique due to its high selectivity and potency. Similar compounds include:

MGS0039: Another mGluR2 antagonist with antidepressant-like effects.

LY341495: A negative allosteric modulator targeting both mGluR2 and mGluR3.

VU6010572: A compound with similar mechanisms but different pharmacokinetic properties. These compounds share the ability to modulate glutamatergic signaling but differ in their selectivity, potency, and pharmacokinetic profiles.

Synthesis routes and methods

Procedure details

7-[(2,5-Dioxopyrrolidin-1-yl)methyl]-4-(4-fluorophenyl)quinoline-2-carbonitrile (2-6, 12.8 g, 35.5 mmol, 1.0 equiv.) was dissolved in acetone (473 mL)/water (237 mL) and sodium percarbonate (55.7 g, 178 mmol, 5.0 equiv) was added. The resulting mixture was stirred at 50° C. for 1.5 hours. The mixture was cooled and poured over aqueous NH4Cl (saturated, 250 mL), extracted with ethyl acetate (3×200 mL), dried over Na2SO4, filtered and concentrated to afford 7-[(2,5-dioxopyrrolidin-1-yl)methyl]-4-(4-fluorophenyl)quinoline-2-carboxamide (2-7, 5.5 g, 41% over 3 steps) as a colorless solid. 1H NMR (400 MHz, CDCl3): δ 8.216 (s, 1H); 8.156 (s, 1H); 8.091 (br s, 1H); 7.908 (d, J=8.69 Hz, 1H); 7.614 (dd, J1=8.79 Hz, J2=1.71 Hz, 1H); 7.470-7.498 (m, 2H); 7.211-7.262 (m, 2H); 5.668 (br s, 1H); 4.902 (s, 2H); 2.776 (s, 4H). LRMS m/z (M+H)+ 378.3 found, 378.1 required.